Cas no 438-19-7 ((3beta,5alpha,17beta)-3-fluoroandrostan-17-ol)

(3beta,5alpha,17beta)-3-fluoroandrostan-17-ol structure
438-19-7 structure
Product Name:(3beta,5alpha,17beta)-3-fluoroandrostan-17-ol
CAS No:438-19-7
MF:C19H31FO
MW:294.447249650955
CID:1515877
PubChem ID:247285
Update Time:2025-04-21

(3beta,5alpha,17beta)-3-fluoroandrostan-17-ol Chemical and Physical Properties

Names and Identifiers

    • (3beta,5alpha,17beta)-3-fluoroandrostan-17-ol
    • 3.beta.-Fluoro-5.alpha.-androstan-17.beta.-ol
    • 3beta-Fluoro-5alpha-androstan-17beta-ol
    • 3B-FLUORO-5A-ANDROSTAN-17B-OL
    • 5.alpha.-Androstan-17.beta.-ol, 3.beta.-fluoro-
    • Androstan-17-ol, 3-fluoro-, (3.beta.,5.alpha.,17.beta.)-
    • 5.α.-Androstan-17.β.-ol, 3.β.-fluoro-
    • SCHEMBL15153005
    • N0K1CDK91R
    • NSC61689
    • UNII-N0K1CDK91R
    • (3S,5S,8R,9S,10S,13S,14S,17S)-3-fluoro-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-ol
    • 438-19-7
    • CHEBI:79832
    • Androstan-17-ol, (3.beta.,5.alpha.,17.beta.)-
    • NSC 61689
    • Q27148970
    • NSC-61689
    • DKYZAPZHDVDDSJ-YSZCXEEOSA-N
    • Inchi: 1S/C19H31FO/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-17,21H,3-11H2,1-2H3/t12-,13-,14-,15-,16-,17-,18-,19-/m0/s1
    • InChI Key: DKYZAPZHDVDDSJ-YSZCXEEOSA-N
    • SMILES: F[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3CC[C@@H]([C@@]3(C)CC[C@@H]12)O

Computed Properties

  • Exact Mass: 294.23603
  • Monoisotopic Mass: 294.23589377g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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